Cas no 872-38-8 (2,3-Epoxybutanol)

2,3-Epoxybutanol is a versatile epoxy alcohol with the molecular formula C₄H₈O₂, characterized by a reactive epoxy group and a hydroxyl functionality. This compound is valuable in synthetic organic chemistry, particularly as an intermediate in the production of fine chemicals, pharmaceuticals, and specialty polymers. Its bifunctional nature allows for selective ring-opening reactions, enabling the synthesis of chiral derivatives or cross-linked materials. The epoxy group offers reactivity toward nucleophiles, while the hydroxyl group facilitates further functionalization. 2,3-Epoxybutanol is also used in research for studying stereoselective transformations. Its stability under controlled conditions and compatibility with various catalysts make it a practical choice for tailored synthetic applications.

2,3-Epoxybutanol structure

Product Name:2,3-Epoxybutanol

CAS No:872-38-8

MF:C₄H₈O₂

MW:88.1051216125488

MDL:MFCD00033455

CID:733702

PubChem ID:234485

Update Time:2025-06-07

2,3-Epoxybutanol Chemical and Physical Properties

Names and Identifiers

- 2-Oxiranemethanol,3-methyl-
- (3-methyloxiran-2-yl)methanol
- NSC34457
- (3-Methyl-oxiran-2-yl)-methanol
- 872-38-8
- 2,3-epoxybutan-1-ol
- (3-Methyl-2-oxiranyl)methanol #
- NSC-34457
- DB-088244
- CS-0355118
- EN300-268119
- rel-((2R,3R)-3-Methyloxiran-2-yl)methanol
- 2,3-epoxybutanol
- (3-Methyl-2-oxiranyl)methanol
- QQHZNUPEBVRUFO-UHFFFAOYSA-N
- DTXSID401007398
- 3-Methyl-2-oxiranemethanol; (3-Methyloxiran-2-yl)methanol; 2,3-Epoxy-1-butanol; 3-Methyloxiranemethanol; NSC 34457;
- G75821
- 22520-28-1
- 2,3-Epoxybutanol
- MDL： MFCD00033455
- Inchi： 1S/C4H8O2/c1-3-4(2-5)6-3/h3-5H,2H2,1H3
- InChI Key： QQHZNUPEBVRUFO-UHFFFAOYSA-N
- SMILES： O1C(C)C1CO

Computed Properties

Exact Mass: 88.052429494g/mol
Monoisotopic Mass: 88.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 53.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 32.8Å²

2,3-Epoxybutanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E589060-250mg	2,3-Epoxybutanol	872-38-8	250mg	$ 178.00	2023-09-07
TRC	E589060-1g	2,3-Epoxybutanol	872-38-8	1g	$ 561.00	2023-09-07
TRC	E589060-2.5g	2,3-Epoxybutanol	872-38-8	2.5g	$ 1098.00	2023-09-07
TRC	E589060-1000mg	2,3-Epoxybutanol	872-38-8	1g	$552.00	2023-05-18
TRC	E589060-2500mg	2,3-Epoxybutanol	872-38-8	2500mg	$1097.00	2023-05-18
Enamine	EN300-268119-0.05g	(3-methyloxiran-2-yl)methanol	872-38-8	0.05g	$174.0	2023-09-11
Enamine	EN300-268119-0.1g	(3-methyloxiran-2-yl)methanol	872-38-8	0.1g	$257.0	2023-09-11
Enamine	EN300-268119-0.25g	(3-methyloxiran-2-yl)methanol	872-38-8	0.25g	$367.0	2023-09-11
Enamine	EN300-268119-0.5g	(3-methyloxiran-2-yl)methanol	872-38-8	0.5g	$579.0	2023-09-11
Enamine	EN300-268119-1.0g	(3-methyloxiran-2-yl)methanol	872-38-8	1g	$0.0	2023-06-07